4-(dibenzylsulfamoyl)benzoic Acid

• CAS RN: 102479-27-6
• Molecular Formula: C21H19NO4S
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 4-(dibenzylsulfamoyl)benzoic acid
• InChI: InChI=1S/C21H19NO4S/c23-21(24)19-11-13-20(14-12-19)27(25,26)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2,(H,23,24)
• InChI Key: AYAKDXHPTOEADO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)C(=O)O
• solubility: 19.5 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(dibenzylsulfamoyl)benzoic Acid is a useful research compound. Its molecular formula is C21H19NO4S and its molecular weight is 381.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared as in example 5-27 from dibenzylamine and methyl 4-(chlorosulfonyl)-benzoate (Example 5-10c). MS (M−H, 380.1); 1H NMR (400 MHz, DMSO-d6): δ, ppm: 4.52 (s, 4H), 7.10 (m, 4H), 7.25 (m, 6H), 8.00 (d, 2H, J=8.4 Hz), 8.15 (d, 2H-J=8.4 Hz), 13.5 (s, broad, 1H).

Synthesis routes and methods II

Procedure details

To a solution of N,O-dimethylhydroxylamine hydrochloride (7.37 g; 75.6 mmoles) and triethylamine (21.8 ml; 151 mmoles) in methylene chloride (150 ml), another solution of 4-(dibenzylsulfamoyl)benzoyl chloride (25 g) in methylene chloride (150 ml) was slowly added and the resulting mixture stirred at room temperature for 16 hours. The solid was filtered off, the solvent removed under reduced pressure and the residual oil purified by column chromatography with silica gel and n-hexane-ethyl acetate 1:1 as eluent. N,O-dimethylamide of 4-(dibenzylsulfamoyl)benzoic acid (22 g) was obtained, m.p. 75° C.

Synthesis routes and methods III

Procedure details

Prepared as in example 5-27 from dibenzylamine and methyl 4-(chlorosulfonyl)-benzoate (Example 5-10c). MS (M−H, 380.1); 1F1 NMR (400 MHz, DMSO-d6): δ, ppm: 4.52 (s, 4H), 7.10 (m, 4H), 7.25 (m, 6H), 8.00 (d, 2H, J=8.4 Hz), 8.15 (d, 2H J=8.4 Hz), 13.5 (s, broad, 1H).